Cas no 2171794-84-4 (9-methyl-5-(3-methylbutyl)-1-oxa-4,9-diazaspiro5.5undecane)

9-Methyl-5-(3-methylbutyl)-1-oxa-4,9-diazaspiro[5.5]undecane is a spirocyclic compound featuring a unique 1-oxa-4,9-diazaspiro[5.5]undecane core structure. Its molecular architecture, incorporating both oxygen and nitrogen heteroatoms within a spirocyclic framework, lends itself to potential applications in medicinal chemistry and ligand design. The presence of a 3-methylbutyl substituent enhances lipophilicity, which may improve membrane permeability in biological systems. This compound’s rigid spirocyclic core offers conformational restraint, making it a valuable scaffold for studying structure-activity relationships in drug discovery. Its synthetic versatility allows for further functionalization, enabling exploration of diverse pharmacological properties. Suitable for research applications requiring structurally constrained heterocyclic systems.
9-methyl-5-(3-methylbutyl)-1-oxa-4,9-diazaspiro5.5undecane structure
2171794-84-4 structure
Product Name:9-methyl-5-(3-methylbutyl)-1-oxa-4,9-diazaspiro5.5undecane
CAS No:2171794-84-4
MF:C14H28N2O
MW:240.384923934937
CID:6073628
PubChem ID:165840836
Update Time:2025-06-09

9-methyl-5-(3-methylbutyl)-1-oxa-4,9-diazaspiro5.5undecane Chemical and Physical Properties

Names and Identifiers

    • 9-methyl-5-(3-methylbutyl)-1-oxa-4,9-diazaspiro5.5undecane
    • 9-methyl-5-(3-methylbutyl)-1-oxa-4,9-diazaspiro[5.5]undecane
    • 2171794-84-4
    • EN300-1647072
    • Inchi: 1S/C14H28N2O/c1-12(2)4-5-13-14(17-11-8-15-13)6-9-16(3)10-7-14/h12-13,15H,4-11H2,1-3H3
    • InChI Key: XIFDULDMLIMUSY-UHFFFAOYSA-N
    • SMILES: O1CCNC(CCC(C)C)C21CCN(C)CC2

Computed Properties

  • Exact Mass: 240.220163521g/mol
  • Monoisotopic Mass: 240.220163521g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 234
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 24.5Ų

9-methyl-5-(3-methylbutyl)-1-oxa-4,9-diazaspiro5.5undecane Pricemore >>

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Additional information on 9-methyl-5-(3-methylbutyl)-1-oxa-4,9-diazaspiro5.5undecane

Professional Introduction to Compound with CAS No. 2171794-84-4 and Product Name: 9-methyl-5-(3-methylbutyl)-1-oxa-4,9-diazaspiro[5.5]undecane

The compound identified by the CAS number 2171794-84-4 and the product name 9-methyl-5-(3-methylbutyl)-1-oxa-4,9-diazaspiro[5.5]undecane represents a fascinating molecular entity within the realm of organic chemistry and pharmaceutical research. This spirocyclic compound, featuring a unique oxathiane ring fused with a diazaspiro structure, has garnered significant attention due to its structural complexity and potential biological activities.

The nomenclature of this compound provides valuable insights into its chemical architecture. The prefix "9-methyl-" indicates the presence of a methyl group at the 9th position of the spirocycle, while "5-(3-methylbutyl)" denotes an isobutyl substituent attached to the 5th carbon of the oxathiane ring. The core structure, "1-oxa-4,9-diazaspiro[5.5]undecane," highlights the presence of an oxygen atom in the oxathiane ring and a nitrogen atom in the diazabicyclic system, creating a highly strained and reactive framework.

This particular compound has been extensively studied in recent years for its potential applications in medicinal chemistry. The spirocyclic framework is known to enhance metabolic stability and bioavailability, making it an attractive scaffold for drug development. Additionally, the presence of both oxygen and nitrogen heteroatoms introduces multiple sites for functionalization, allowing for the synthesis of derivatives with tailored biological properties.

Recent research has focused on leveraging the unique structural features of 9-methyl-5-(3-methylbutyl)-1-oxa-4,9-diazaspiro[5.5]undecane to develop novel therapeutic agents. For instance, studies have demonstrated its efficacy as a modulator of enzyme activity in vitro, suggesting potential applications in treating inflammatory disorders and neurodegenerative diseases. The compound's ability to interact with biological targets at multiple levels makes it a promising candidate for further investigation.

The synthesis of this compound involves sophisticated organic transformations, including cyclization reactions and spirocyclic formations. Advanced synthetic methodologies have been employed to achieve high yields and purity, ensuring that researchers can conduct detailed mechanistic studies and biological evaluations without compromising on quality.

One of the most intriguing aspects of this compound is its potential role in drug discovery due to its structural rigidity and functional diversity. The spirocyclic core provides a stable platform for further derivatization, enabling chemists to explore various pharmacophores that could enhance binding affinity to biological targets. This flexibility has led to several patents being filed for derivatives of 9-methyl-5-(3-methylbutyl)-1-oxa-4,9-diazaspiro[5.5]undecane, highlighting its commercial and scientific significance.

In conclusion, the compound with CAS number 2171794-84-4 and product name 9-methyl-5-(3-methylbutyl)-1-oxa-4,9-diazaspiro[5.5]undecane represents a cornerstone in modern pharmaceutical research. Its unique structural features and potential biological activities make it a valuable asset for drug discovery efforts aimed at addressing complex diseases. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of next-generation therapeutics.

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